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Compound of Interest

Compound Name: 1-Cyclooctylethan-1-amine

Cat. No.: B13030715

Get Quote

An In-depth Technical Guide to 1-Cyclooctylethan-1-amine: Synthesis, Characterization, and

Potential as a Novel Scaffold in Medicinal Chemistry

Abstract
This technical guide provides a comprehensive overview of 1-Cyclooctylethan-1-amine, a

primary amine featuring a cyclooctyl moiety. While a specific CAS number for this compound is

not prominently available in public databases, suggesting its status as a novel or less-explored

chemical entity, this document will establish its predicted chemical and physical properties,

propose robust synthetic routes, and detail analytical characterization methodologies. By

drawing parallels with structurally related and well-documented cycloalkylamines, we will

explore the potential of 1-Cyclooctylethan-1-amine as a versatile building block in drug

discovery and development. This guide is intended for researchers, medicinal chemists, and

professionals in the pharmaceutical sciences who are interested in novel scaffolds for

therapeutic agent design.

Introduction: The Rationale for Exploring Novel
Cycloalkylamines
In the landscape of medicinal chemistry, the design and synthesis of novel molecular scaffolds

are paramount to accessing new chemical space and developing therapeutics with improved
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efficacy, selectivity, and pharmacokinetic profiles. Basic amine functional groups are prevalent

in a vast number of marketed drugs, offering a handle for modulating solubility and providing a

key interaction point with biological targets.[1] The cycloalkylamine motif, in particular, has been

recognized for its ability to impart favorable properties such as metabolic stability and improved

oral bioavailability.[1]

While smaller cycloalkylamines like those derived from cyclopropane and cyclobutane have

been investigated for their unique conformational constraints and bioisosteric replacement

potential, larger ring systems such as cyclooctane remain less explored.[2] The conformational

flexibility of the cyclooctyl ring, combined with the chirality introduced at the alpha-carbon of the

ethylamine side chain, presents an intriguing scaffold for probing protein binding pockets. This

guide will therefore focus on the synthesis, characterization, and potential utility of 1-
Cyclooctylethan-1-amine.

Predicted Physicochemical Properties
The physicochemical properties of a molecule are critical determinants of its behavior in

biological systems. While experimental data for 1-Cyclooctylethan-1-amine is not available,

we can predict its key properties based on its structure and by extrapolating from known data

for analogous compounds.
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Property
Predicted Value for 1-
Cyclooctylethan-1-amine

Rationale / Comparison
with Analogs

Molecular Formula C10H21N
Based on the structure

(C8H15-CH(NH2)-CH3).

Molecular Weight 155.28 g/mol
Calculated from the molecular

formula.

Appearance Colorless to pale yellow liquid
Similar to other primary amines

like cyclooctanamine.[3]

Boiling Point ~210-220 °C

Extrapolated from the boiling

point of cyclooctanamine (190

°C) with an added ethyl group.

[3]

pKa ~10.5 - 11.0

Primary amines of this type

typically have a pKa in this

range.[3]

LogP ~3.0 - 3.5

The large, lipophilic cyclooctyl

group will significantly

contribute to a higher LogP

value compared to smaller

analogs.

Solubility
Sparingly soluble in water,

soluble in organic solvents

Expected behavior for a

primary amine with a

significant hydrocarbon

content.

Synthesis of 1-Cyclooctylethan-1-amine
A robust and scalable synthetic route is essential for the exploration of any new chemical entity.

Reductive amination of a ketone precursor is a widely used and effective method for the

synthesis of primary amines.[4][5]

Proposed Synthetic Pathway: Reductive Amination
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The most direct route to 1-Cyclooctylethan-1-amine is the reductive amination of 1-

cyclooctylethanone. This two-step, one-pot process involves the formation of an imine

intermediate, which is then reduced to the desired primary amine.

1-Cyclooctylethanone
(CAS: 6713-50-4)

Imine Intermediate

+ NH3
- H2O

1-Cyclooctylethan-1-amine

[Reduction]
(e.g., NaBH3CN, H2/Pd)

Click to download full resolution via product page

Caption: Proposed synthesis of 1-Cyclooctylethan-1-amine via reductive amination.

Detailed Experimental Protocol
Materials:

1-Cyclooctylethanone (CAS: 6713-50-4)[6]

Ammonia (7N solution in methanol)

Sodium cyanoborohydride (NaBH3CN) or a suitable reducing agent

Methanol (anhydrous)

Hydrochloric acid (HCl)

Sodium hydroxide (NaOH)
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Diethyl ether or Dichloromethane

Magnesium sulfate (anhydrous)

Procedure:

Imine Formation: To a solution of 1-cyclooctylethanone (1 equivalent) in anhydrous

methanol, add a solution of ammonia in methanol (10-20 equivalents) at room temperature.

Stir the mixture for 2-4 hours to facilitate the formation of the imine intermediate.

Reduction: Cool the reaction mixture to 0 °C in an ice bath. Cautiously add sodium

cyanoborohydride (1.5-2 equivalents) portion-wise. Allow the reaction to warm to room

temperature and stir for 12-24 hours.

Work-up: Quench the reaction by the slow addition of 1M HCl until the solution is acidic (pH

~2). Stir for 30 minutes to hydrolyze any remaining imine and borohydride complexes. Basify

the solution to pH >12 with concentrated NaOH.

Extraction: Extract the aqueous layer with diethyl ether or dichloromethane (3 x volume).

Combine the organic layers, wash with brine, and dry over anhydrous magnesium sulfate.

Purification: Filter the drying agent and concentrate the filtrate under reduced pressure to

yield the crude product. The product can be further purified by distillation under reduced

pressure or by column chromatography on silica gel.

Spectroscopic Characterization
The identity and purity of the synthesized 1-Cyclooctylethan-1-amine can be confirmed using

a combination of spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR: The proton NMR spectrum is expected to show a complex multiplet for the

cyclooctyl protons. A quartet for the methine proton (CH-NH2) and a doublet for the methyl

group (CH3) will be characteristic. The amine protons (NH2) will likely appear as a broad

singlet.
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¹³C NMR: The carbon NMR spectrum will show distinct signals for the carbons of the

cyclooctyl ring, the methine carbon, and the methyl carbon.

Mass Spectrometry (MS)
The mass spectrum, likely obtained using electrospray ionization (ESI), should show a

prominent molecular ion peak [M+H]⁺ at m/z = 156.2.[7]

Infrared (IR) Spectroscopy
The IR spectrum will exhibit characteristic N-H stretching vibrations for a primary amine in the

region of 3300-3500 cm⁻¹, as well as C-H stretching vibrations around 2850-2950 cm⁻¹.

Potential Applications in Drug Discovery
The unique structural features of 1-Cyclooctylethan-1-amine make it an attractive scaffold for

medicinal chemistry.

As a Building Block for Novel Scaffolds
The primary amine functionality serves as a versatile handle for further chemical modifications,

allowing for its incorporation into a wide range of molecular architectures through amide bond

formation, reductive amination, or other C-N bond-forming reactions.

Modulation of Physicochemical Properties
The large, lipophilic cyclooctyl group can be utilized to increase the lipophilicity of a drug

candidate, potentially enhancing its membrane permeability and oral absorption. The

conformational flexibility of the eight-membered ring may also allow for optimal binding to target

proteins.

Trans-Cyclooctene (TCO) Derivatives for Bioconjugation
The cyclooctyl scaffold is a precursor to trans-cyclooctene (TCO), a highly reactive strained

alkene used in bioorthogonal "click" chemistry.[8][9] Amine-functionalized TCO derivatives are

valuable tools for labeling and tracking biomolecules in living systems.[8][9]
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Drug Discovery Applications

1-Cyclooctylethan-1-amine

Active Pharmaceutical
Ingredient (API)

Scaffold for Novel APIs

TCO-Amine Derivative

Precursor for Bioconjugation

Click to download full resolution via product page

Caption: Potential applications of 1-Cyclooctylethan-1-amine in drug discovery.

Safety and Handling
As with all primary amines, 1-Cyclooctylethan-1-amine should be handled with appropriate

personal protective equipment (PPE), including safety glasses, gloves, and a lab coat.[10]

Work should be conducted in a well-ventilated fume hood.[11] Primary amines can be corrosive

and may cause skin and eye irritation. For detailed safety information, a comprehensive Safety

Data Sheet (SDS) should be consulted.[10][11][12]

Conclusion
1-Cyclooctylethan-1-amine represents a novel and unexplored building block with significant

potential in medicinal chemistry and drug development. This technical guide has outlined its

predicted properties, a reliable synthetic route, and methods for its characterization. The unique

combination of a flexible, lipophilic cyclooctyl ring and a primary amine functional group makes

it a promising scaffold for the design of new therapeutic agents. Further investigation into the

synthesis and biological evaluation of derivatives of 1-Cyclooctylethan-1-amine is warranted

to fully realize its potential.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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